Cas no 864842-37-5 (N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 864842-37-5
• MF: C₁₉H₂₆N₂O₅S₂
• MW: 426.550142765045
• CID: 5915335
• PubChem ID: 2921829
• Update Time: 2025-05-19

N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-((N,4-dimethylphenyl)sulfonamido)-N-(2-methoxyethyl)-2,4-dimethylbenzenesulfonamide
• N-(2-methoxyethyl)-2,4-dimethyl-3-{methyl[(4-methylphenyl)sulfonyl]amino}benzenesulfonamide
• Benzenesulfonamide, N-(2-methoxyethyl)-2,4-dimethyl-3-[methyl[(4-methylphenyl)sulfonyl]amino]-
• N-(2-methoxyethyl)-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• SR-01000248248
• 864842-37-5
• N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• 3-(N,4-dimethylphenylsulfonamido)-N-(2-methoxyethyl)-2,4-dimethylbenzenesulfonamide
• F1345-0676
• AKOS002316002
• VU0489127-1
• SR-01000248248-1

• Inchi： 1S/C19H26N2O5S2/c1-14-6-9-17(10-7-14)28(24,25)21(4)19-15(2)8-11-18(16(19)3)27(22,23)20-12-13-26-5/h6-11,20H,12-13H2,1-5H3
• InChI Key： JDQGUFACEIXSOW-UHFFFAOYSA-N
• SMILES： C1(S(NCCOC)(=O)=O)=CC=C(C)C(N(C)S(C2=CC=C(C)C=C2)(=O)=O)=C1C

Computed Properties

• Exact Mass: 426.12831428g/mol
• Monoisotopic Mass: 426.12831428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 581.7±60.0 °C(Predicted)
• pka: 10.56±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

Introduction to N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 864842-37-5)

N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS No. 864842-37-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various therapeutic applications.

The molecular framework of this compound includes an aromatic core substituted with multiple functional groups, including N-methyl-4-methylbenzenesulfonamido and 1-sulfonamide moieties. These features contribute to its potential biological activity, making it a subject of intense study in drug discovery and development. The presence of the 2-methoxyethyl group further enhances its solubility and bioavailability, which are critical factors in the design of effective pharmaceutical agents.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. Sulfonamides are well-known for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question combines these properties with additional functional groups that may enhance its efficacy and selectivity. For instance, the N-methyl-4-methylbenzenesulfonamido group is known to interact with biological targets in a manner that can modulate enzyme activity and cellular processes.

The synthesis of N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the complex molecular architecture efficiently. The use of these techniques ensures high yields and purity, which are essential for pharmaceutical applications.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preliminary findings suggest that it exhibits potent inhibitory effects on various enzymes and receptors involved in disease pathways. For example, studies have shown that it can inhibit the activity of enzymes such as dihydrofolate reductase (DHFR), which is crucial in bacterial proliferation and cancer cell growth. Additionally, its interaction with specific receptors may lead to anti-inflammatory effects by modulating cytokine production and immune responses.

The structural features of N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide also make it an attractive scaffold for structure-based drug design. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been utilized to understand how this compound interacts with biological targets at the atomic level. These studies provide valuable insights into its mechanism of action and help in the optimization of its pharmacokinetic properties.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structure allows researchers to investigate fundamental biological processes by perturbing specific pathways or interactions. For instance, it can be used as a tool compound to study enzyme inhibition or receptor binding affinity, providing new insights into disease mechanisms and potential drug targets.

The synthesis and characterization of N-(2-methoxyethyl)-2,4-dimethyl-3-(N-methyl-4-methylbenzenesulfonamido)benzene-1-sulfonamide have also contributed to advancements in synthetic chemistry methodologies. The development of efficient synthetic routes not only facilitates the production of this compound but also provides valuable knowledge that can be applied to other complex organic molecules. This underscores the importance of interdisciplinary research in advancing both chemical synthesis and pharmaceutical development.

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